4-(4-Bromophenoxy)cyclohexanol
Description
4-(4-Bromophenoxy)cyclohexanol (CAS: 86867-99-4) is a brominated cyclohexanol derivative with the molecular formula C₁₂H₁₅BrO and a molar mass of 255.15 g/mol . Structurally, it features a cyclohexanol backbone substituted at the 4-position with a 4-bromophenoxy group.
Properties
Molecular Formula |
C12H15BrO2 |
|---|---|
Molecular Weight |
271.15 g/mol |
IUPAC Name |
4-(4-bromophenoxy)cyclohexan-1-ol |
InChI |
InChI=1S/C12H15BrO2/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h1-2,5-6,10,12,14H,3-4,7-8H2 |
InChI Key |
AMBLLDDNAXVRRX-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(CCC1O)OC2=CC=C(C=C2)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
The following table summarizes key structural analogues and their properties:
Key Observations :
- Substituent Impact: The bromophenoxy group in this compound increases molecular weight compared to chlorinated analogues (e.g., 4-(4-Chlorophenyl)cyclohexanol, ΔMW = ~44.45 g/mol) due to bromine’s higher atomic mass .
- Stereochemistry: Isomerization methods, such as alkali metal-mediated reactions, are critical for producing trans isomers (e.g., trans-2-(4-Bromo-phenyl)-cyclohexanol), which may exhibit distinct pharmacological profiles .
Physicochemical Properties
- Cyclohexanol Backbone: Cyclohexanol derivatives generally exhibit moderate polarity, with solubility influenced by substituents. For example, cyclohexanol itself has a density of 0.962 g/cm³ and refractive index 1.464 .
- Bromophenoxy vs.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
